ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-acetamido-4-(3,4-dimethoxyphenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H21NO5S/c1-6-24-18(21)16-15(10(2)25-17(16)19-11(3)20)12-7-8-13(22-4)14(9-12)23-5/h7-9H,6H2,1-5H3,(H,19,20)
• InChI Key: XLVNUYPCPIRWCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC(=C(C=C2)OC)OC)C)NC(=O)C
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate, also known as EAM-2201, is a synthetic cannabinoid that was first synthesized in 2012. It is a potent agonist of the cannabinoid receptors, which are responsible for the psychoactive effects of marijuana. EAM-2201 is widely used in scientific research to study the mechanism of action of cannabinoid receptors and their effects on the body.

Mechanism of Action

Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate is a potent agonist of the cannabinoid receptors, which are located throughout the body. When this compound binds to the cannabinoid receptors, it activates a signaling pathway that leads to the release of neurotransmitters in the brain. This results in the psychoactive effects of this compound, such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation, and to have anxiolytic and anti-depressant effects. This compound has also been shown to have neuroprotective effects, and to promote neurogenesis in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptor activation without interference from other receptors. However, one limitation of using this compound is its potential for abuse and addiction. Researchers must take precautions to ensure that this compound is used safely and responsibly in the lab.

Future Directions

There are several future directions for research on ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate. One area of research is the development of novel synthetic cannabinoids that are more selective and potent than this compound. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the brain and behavior. Additionally, research is needed to better understand the potential therapeutic applications of synthetic cannabinoids, and to develop safe and effective treatments for conditions such as pain, inflammation, and anxiety.

Scientific Research Applications

Ethyl 2-(acetylamino)-4-(3,4-dimethoxyphenyl)-5-methyl-3-thiophenecarboxylate is widely used in scientific research to study the mechanism of action of cannabinoid receptors and their effects on the body. It is used to investigate the role of cannabinoid receptors in pain, inflammation, anxiety, and addiction. This compound is also used to study the effects of synthetic cannabinoids on the brain and behavior.